Cas no 2163-42-0 (2-Methyl-1,3-propanediol)

2-Methyl-1,3-propanediol Properties

Names and Identifiers

• 2-Methylpropane-1,3-diol
• 1,3-DIHYDROXY-2-METHYLPROPANE
• 2-METHYL-PROPAN-1,3-DIOL
• MPDIOL(R)
• MPDIOL(R) GLYCOL
• 2-methyl-3-propanediol
• 3-Propanediol,2-methyl-1
• MP diol glycol
• METHYLPROPANEDIOL
• 3-Methyl-1,3-Propanediol
• 1,3-Propanediol, 2-methyl-
• MPDIOL MPD
• 2-Methyl-1,3-propanediol
• β-Hydroxyisobutanol
• 1,3-Propanediol,2-methyl
• isobutane-1,3-diol
• MPO
• Propane-1,3-diol,2-methyl
• 1,3-Dihydroxyisobutane
• 2-Methyl-1,3-propandiol
• 2-Methylpropan-1,3-diol
• MPDiol
• b-Hydroxyisobutanol
• N8F53B3R4R
• Propane-1,3-diol, 2-methyl-
• QWGRWMMWNDWRQN-UHFFFAOYSA-N
• methyl propanediol
• 2-methypropan-1,3-diol
• DSSTox_CID_9231
• DSSTox_RID_78720
• DSSTox_GSID_29231
• 2-methyl-propan
• Methylpropanediol
• UNII-N8F53B3R4R
• NCGC00248505-01
• 2-Methyl-1,3-propandiol (b-Hydroxyisobutanol)
• HSDB 7267
• EN300-85197
• NS00003931
• D71170
• InChI=1/C4H10O2/c1-4(2-5)3-6/h4-6H,2-3H2,1H3
• 1,3-PROPANEDIOL, 2-METHYL- [HSDB]
• Tox21_200047
• 1,3-isobutanediol
• Q27284705
• 2-Methyl-1,3-propanediol (MPO)
• 2163-42-0
• 2-Methyl-1,3-propandiol (beta-Hydroxyisobutanol)
• CHEMBL3183047
• MFCD00082586
• F0001-0772
• .BETA.-HYDROXYISOBUTANOL
• SB83782
• CAS-2163-42-0
• 2-Methyl-1,3-propanediol, 99%
• DTXCID609231
• DTXSID3029231
• AKOS015856381
• NCGC00257601-01
• CS-0021060
• QWGRWMMWNDWRQN-UHFFFAOYSA-
• M1114
• 2-methyl-propane-1,3-diol
• +Expand

• MDL： MFCD00082586
• InChIKey： QWGRWMMWNDWRQN-UHFFFAOYSA-N
• Inchi： 1S/C4H10O2/c1-4(2-5)3-6/h4-6H,2-3H2,1H3
• SMILES： O([H])C([H])([H])C([H])(C([H])([H])[H])C([H])([H])O[H]

Computed Properties

• Exact Mass: 90.06810
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 90.068
• Heavy Atom Count: 6
• Complexity: 24.7
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.3
• Surface Charge: 0
• Topological Polar Surface Area: 40.5

Experimental Properties

• LogP: -0.39290
• PSA: 40.46000
• Refractive Index: n20/D 1.445(lit.)
• Boiling Point: 214°C
• Melting Point: −91 °C (lit.)
• Flash Point: Fahrenheit: 260.6 ° f
  Celsius: 127 ° c
  
• Color/Form: Low viscosity colorless transparent liquid
• Solubility: It is miscible with water, ethanol, butanol, styrene, tetrahydrofuran, acetone, propylene carbonate and other solvents. Insoluble in cyclohexane, benzene, xylene, hexane.
• Density: 1.015 g/mL at 25 °C(lit.)

2-Methyl-1,3-propanediol Security Information

• WGK Germany：1
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38
• Hazardous Material transportation number：NONH for all modes of transport
• Risk Phrases： R36/37/38: irritating to eyes, respiratory tract and skin.

2-Methyl-1,3-propanediol Customs Data

• HS CODE：2905399090
• Customs Data：

  China Customs Code:

  2905399090

  Overview:

  2905399090 Other diols.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, packing

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2905399090 other diols.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether